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Compound of Interest

Compound Name: 2-Methylheptanoic acid

Cat. No.: B049856

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methylheptanoic acid (CAS
1188-02-9), a branched-chain fatty acid with applications in the flavor, fragrance, and
pharmaceutical industries. This document consolidates its chemical and physical properties,
provides an overview of its synthesis, and details its known applications. While its biological
activity is an emerging area of research, this guide touches upon its potential as a building
block in the synthesis of therapeutic agents. Safety and handling protocols are also outlined to
ensure its proper use in a laboratory setting.

Chemical and Physical Properties

2-Methylheptanoic acid is a colorless to pale yellow liquid characterized by a seven-carbon
backbone with a methyl group at the second carbon position. This structure imparts unique
properties compared to its straight-chain isomer, heptanoic acid.

Table 1: Physicochemical Properties of 2-Methylheptanoic Acid
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Property Value Reference
CAS Number 1188-02-9 [1][2][3]
Molecular Formula CsH1602 [1][2]
Molecular Weight 144.21 g/mol [1114]
Appearance Colorless to pale yellow liquid [1][5]

Odor Fatty, sour, waxy, cheesy [2][5]
Boiling Point 140 °C at 30 mmHg [5]1[6]
Density 0.906 g/mL at 25 °C [5]

Refractive Index (n20/D)

1.425

[5]

Flash Point >110 °C (>230 °F) [7]
. Soluble in organic solvents,
Solubility o o [1112]
limited solubility in water
pKa 4.82 £ 0.21 (Predicted) [5]

Table 2: Spectroscopic Data Identifiers for 2-Methylheptanoic Acid

Spectroscopic Data

Identifier/Reference

1H NMR Available
13C NMR Available
FT-IR Available
Mass Spectrometry (MS) Available
Raman Available

Synthesis and Experimental Protocols

A common method for the synthesis of 2-Methylheptanoic acid is through the decarboxylation
of methylamylmalonic acid.[5]
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Conceptual Synthesis Workflow

Synthesis of 2-Methylheptanoic Acid
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Caption: Conceptual workflow for the synthesis of 2-Methylheptanoic acid.

Detailed Experimental Protocol: Malonic Ester Synthesis
(lustrative)

This is an illustrative protocol based on standard malonic ester synthesis principles.
Researchers should consult peer-reviewed literature for specific, optimized conditions.
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o Alkylation: Diethyl malonate is deprotonated with a strong base, such as sodium ethoxide, in
a suitable solvent like ethanol. The resulting enolate is then alkylated with a primary alkyl
halide, for example, 1-bromopentane, to yield diethyl pentylmalonate. A second
deprotonation and subsequent alkylation with methyl iodide would then be performed.

o Hydrolysis: The resulting diethyl methylpentylmalonate is hydrolyzed to the corresponding
dicarboxylic acid using an aqueous acid or base, followed by acidification.

o Decarboxylation: The methylpentylmalonic acid is then heated, causing it to decarboxylate
and yield 2-Methylheptanoic acid.

 Purification: The crude product can be purified by distillation under reduced pressure.
Applications
2-Methylheptanoic acid has established applications in several industries:

o Flavors and Fragrances: It is used as a flavoring agent in food products, imparting fruity,
buttery, and nutty notes.[2] It is also utilized in the fragrance industry.[2][3]

e Pharmaceutical Synthesis: It serves as an intermediate and building block in the synthesis of
various drugs.[2] For instance, it has been used in the synthesis of novel isoniazid
derivatives with potential antitubercular activity.

o Other Industrial Uses: It finds application in the production of surfactants and lubricants.[1]

Biological Activity and Signaling Pathways

The biological activity of 2-Methylheptanoic acid is not extensively characterized in publicly
available literature. It is recognized as a medium-chain fatty acid.[5] Its primary role in the
context of drug development appears to be as a synthetic intermediate.[2]

Further research is required to elucidate any direct biological effects or interactions with cellular
signaling pathways.

Safety and Handling
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2-Methylheptanoic acid is considered an irritant to the skin, eyes, and respiratory system.[5]

[7]

Table 3: GHS Hazard Information

Hazard Statement Code
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335

Personal Protective Equipment (PPE) and Handling:

o Ventilation: Use in a well-ventilated area or with a fume hood.[7]

» Eye Protection: Wear chemical safety goggles.[7]

o Skin Protection: Wear compatible chemical-resistant gloves and protective clothing.[7]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from
incompatible substances.[2][7]

First Aid Measures

e In case of eye contact: Immediately flush with plenty of water for at least 15 minutes and
seek medical attention.[5][7]

¢ In case of skin contact: Wash off with soap and plenty of water.[7]
« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[7]

« If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[7]

Conclusion
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2-Methylheptanoic acid is a versatile branched-chain fatty acid with significant applications in
the flavor, fragrance, and chemical synthesis sectors. Its well-defined physical and chemical
properties make it a valuable compound for various industrial processes. While its direct
biological activities are yet to be fully explored, its role as a precursor in the synthesis of
potentially bioactive molecules highlights its importance for the drug development community.
Adherence to appropriate safety protocols is essential when handling this compound. Further
research into its biological effects could unveil new applications in the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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